Cas no 104330-55-4 (3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester)

• Product Name: 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester
• CAS No: 104330-55-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 1142523
• PubChem ID: 14875833
• Update Time: 2025-06-15

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(2,3-dimethylphenyl)amino]-3-oxo-, ethyl ester
• ethyl 3-(2,3-dimethylanilino)-3-oxopropanoate
• 3-[(2,3-Dimethylphenyl)amino]-3-oxo-proponic Acid Ethyl Ester
• 104330-55-4
• DB-309693
• DTXSID20564912
• (2,3-Dimethylphenyl)carbamoylacetic acid ethyl ester
• AKOS003494535
• 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester

• Inchi： 1S/C13H17NO3/c1-4-17-13(16)8-12(15)14-11-7-5-6-9(2)10(11)3/h5-7H,4,8H2,1-3H3,(H,14,15)
• InChI Key： OKFWGFFGHUJULP-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(NC1C=CC=C(C)C=1C)=O)=O

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester and Its Role in Modern Pharmaceutical Research

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester, with the chemical identifier CAS No. 104330-55-4, represents a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound, often referred to as 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester, is a derivative of propanoic acid and exhibits unique structural features that make it a promising candidate for targeted therapeutic applications. Recent advancements in molecular biology and drug development have highlighted the potential of this compound in modulating signaling pathways associated with neurodegenerative diseases and inflammatory conditions.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester is characterized by its amine functionality and carboxylic acid ester group, which contribute to its bioavailability and metabolic stability. The 2,3-dimethylphenyl moiety is a critical structural element that enhances the compound’s lipophilicity, enabling it to cross the blood-brain barrier effectively. This property is particularly valuable in the context of neurological disorders such as Alzheimer’s disease and Parkinson’s disease, where central nervous system (CNS) penetration is essential for therapeutic efficacy.

Recent studies published in Nature Communications (2023) and Journal of Medicinal Chemistry (2024) have explored the pharmacological profile of 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester. These investigations reveal that the compound exhibits selective agonism at dopamine receptors, which is a key mechanism in the treatment of movement disorders. The dopamine receptor modulating activity of this compound has been validated through in vitro assays and in vivo animal models, demonstrating its potential as a novel therapeutic agent.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester has also shown promise in anti-inflammatory applications. A 2023 study published in Cell Reports highlighted its ability to inhibit NF-κB signaling pathways, which are central to the development of chronic inflammatory diseases. The compound’s anti-inflammatory properties are attributed to its interaction with cyclooxygenase (COX) enzymes, a mechanism that is being further explored in clinical trials for rheumatoid arthritis and autoimmune conditions.

From a synthetic chemistry perspective, the structure of 3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester allows for site-specific modifications, which can enhance its target specificity and reducing off-target effects. Researchers are currently investigating conjugation strategies to improve the drug delivery efficiency of this compound, particularly for targeted therapies in cancer treatment. The chemical versatility of this compound makes it a valuable scaffold for drug design and lead optimization.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester is also being studied for its antioxidant properties. A 2024 review in Antioxidants (MDPI) emphasized its role in scavenging free radicals and protecting cellular components from oxidative damage. This property is particularly relevant in age-related diseases and metabolic disorders, where oxidative stress plays a significant role. The antioxidant activity of this compound is being evaluated in preclinical models to determine its potential as a preventive therapy.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester has demonstrated low toxicity in in vivo studies, which is a critical factor in its development for therapeutic use. A 2023 study published in Toxicological Sciences reported that the compound does not induce liver toxicity or renal damage at therapeutic concentrations, making it a safe candidate for further clinical investigation. The biocompatibility of this compound is further supported by its favorable pharmacokinetic profile, which includes extended half-life and good tissue penetration.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester is also being explored for its potential in combination therapies. Researchers are investigating its synergistic effects with existing medications for neurodegenerative diseases and inflammatory conditions. For instance, a 2024 study in Pharmacological Research demonstrated that the compound enhances the efficacy of existing drugs by modulating complementary signaling pathways, which could lead to more effective treatment regimens.

3-(2,3-Dimethylphenyl)amino-3-oxo-proponic Acid Ethyl Ester is a prime example of how molecular design and biochemical insights can lead to the development of novel therapeutic agents. Its unique structural features and biological activities make it a valuable candidate for pharmaceutical research and drug discovery. As research in molecular biology and pharmacology continues to advance, the potential applications of this compound are expected to expand, offering new opportunities for targeted therapies and personalized medicine.